Cas no 2228430-41-7 ({1-(4-methylpyrimidin-5-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(4-methylpyrimidin-5-yl)methylcyclopropyl}methanamine
• CAS No: 2228430-41-7
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6367551
• PubChem ID: 165626452
• Update Time: 2025-08-05

{1-(4-methylpyrimidin-5-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(4-methylpyrimidin-5-yl)methylcyclopropyl}methanamine
• {1-[(4-methylpyrimidin-5-yl)methyl]cyclopropyl}methanamine
• 2228430-41-7
• EN300-1763930

• Inchi： 1S/C10H15N3/c1-8-9(5-12-7-13-8)4-10(6-11)2-3-10/h5,7H,2-4,6,11H2,1H3
• InChI Key： WUEGYXJWSWRUKT-UHFFFAOYSA-N
• SMILES： NCC1(CC2=CN=CN=C2C)CC1

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.8Ų

Additional information on {1-(4-methylpyrimidin-5-yl)methylcyclopropyl}methanamine

Comprehensive Overview of {1-(4-methylpyrimidin-5-yl)methylcyclopropyl}methanamine (CAS No. 2228430-41-7)

The compound {1-(4-methylpyrimidin-5-yl)methylcyclopropyl}methanamine (CAS No. 2228430-41-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its distinctive cyclopropyl and pyrimidine moieties make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like {1-(4-methylpyrimidin-5-yl)methylcyclopropyl}methanamine has surged, driven by advancements in medicinal chemistry and the need for more effective therapeutic agents. This compound's methylpyrimidinyl group is particularly noteworthy, as pyrimidine derivatives are known for their roles in nucleic acid synthesis and as key components in many FDA-approved drugs. Its methanamine functional group further enhances its versatility, enabling facile derivatization for structure-activity relationship (SAR) studies.

One of the most frequently searched questions in the context of CAS No. 2228430-41-7 is its synthetic route and purity optimization. Laboratories worldwide are investigating scalable and cost-effective methods to synthesize this compound while maintaining high chemical purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and validate its structure, ensuring compliance with industry standards. Additionally, the compound's stability under various conditions is a critical factor for its potential commercialization.

The rise of AI-driven drug discovery has further amplified interest in {1-(4-methylpyrimidin-5-yl)methylcyclopropyl}methanamine. Computational models and machine learning algorithms are being leveraged to predict its binding affinities and pharmacokinetic properties, accelerating the identification of lead compounds. This aligns with the growing trend of precision medicine, where tailored therapeutics are designed to target specific molecular pathways. As such, this compound is often discussed in forums and publications focusing on next-generation drug development.

Another hot topic surrounding CAS No. 2228430-41-7 is its potential application in neurological disorders. Preliminary studies suggest that its structural features may enable it to cross the blood-brain barrier, making it a candidate for treating conditions like Alzheimer's and Parkinson's disease. Researchers are also examining its role in modulating neurotransmitter systems, which could pave the way for innovative treatments in psychopharmacology.

From an industrial perspective, the compound's patent landscape and regulatory status are frequently queried. Companies are actively filing patents to protect proprietary synthesis methods and therapeutic uses, highlighting its commercial viability. Regulatory bodies such as the FDA and EMA are closely monitoring its development, given its potential to address unmet medical needs. This underscores the importance of GMP-compliant production and rigorous toxicological profiling to ensure safety and efficacy.

In summary, {1-(4-methylpyrimidin-5-yl)methylcyclopropyl}methanamine (CAS No. 2228430-41-7) represents a cutting-edge compound at the intersection of chemistry, biology, and technology. Its multifaceted applications, from drug discovery to neurological research, position it as a molecule of high scientific and commercial value. As research progresses, it is expected to play a pivotal role in shaping the future of therapeutic innovation.